BE“GHE Foundational & Exploratory

Check Availability & Pricing

Unveiling the Properties of Mercury-Nickel
Alloys: A Technical Guide

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Mercury;nickel

Cat. No.: B15452042

For Immediate Release

A comprehensive technical guide detailing the physical properties of mercury-nickel (Ni-Hg)
alloys has been compiled, offering valuable insights for researchers, scientists, and
professionals in drug development. This guide consolidates available data on the Ni-Hg
system, focusing on the known intermetallic compound NiHgas, and outlines the experimental
methodologies relevant to their characterization.

Core Physical Properties

Quantitative data on the physical properties of binary mercury-nickel alloys is scarce in publicly
available literature. However, for the known intermetallic compound, NiHgas, crystallographic
and density information has been computationally determined. The properties of the constituent
elements, nickel and mercury, are well-established and provided for reference.

Table 1: Physical Properties of Nickel, Mercury, and the NiHg4 Intermetallic
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Property Nickel (Ni) Mercury (Hg) NiHgas (calculated)
Density 8.91 g/cm?3 13.53 g/cm3 (liquid) 12.63 g/cm3[1]
Melting Point 1455 °C -38.83 °C Data not available
Boiling Point 2913 °C 356.73 °C Data not available
Face-centered cubic ] )
Crystal Structure (fec) Rhombohedral (solid) Cubic[1][2]
cc
] o ~9.8x 1077 Q'm )
Electrical Resistivity ~7x1078 Q:m o Data not available
(liquid)
Thermal Conductivity ~90.7 W/(m-K) ~8.3 W/(m-K) (liquid) Data not available

Nickel-Mercury (Ni-Hg) Phase Diagram and
Intermetallic Compounds

The nickel-mercury system is characterized by very low solubility of nickel in mercury at room
temperature. The solubility increases with temperature. The system is known to form at least
one intermetallic compound, NiHgas, which is reported to be in equilibrium with the liquid phase
below 225°C. A complete, detailed binary phase diagram for the Ni-Hg system is not readily
available in published literature, presenting a significant knowledge gap. The formation of
intermetallic compounds and the low solubility suggest a complex phase relationship, likely
involving peritectic reactions.

The known intermetallic compound is:

e NiHga: This compound possesses a cubic crystal structure with the space group Im-3m.[1][2]
The calculated density of NiHgas is 12.63 g/cm3.[1]

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of binary mercury-nickel
alloys are not extensively documented. However, standard metallographic and analytical
techniques for amalgam systems can be adapted.
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Synthesis of Nickel-Mercury Alloys

Synthesis of Ni-Hg alloys can be challenging due to the high vapor pressure of mercury and
the low solubility of nickel. Potential synthesis routes include:

o Direct Reaction: Heating precise molar ratios of high-purity nickel powder and mercury in a
sealed, evacuated quartz ampoule. The temperature would need to be carefully controlled to
be above the melting point of mercury but below its boiling point for initial reaction, followed
by annealing at a temperature below the peritectic decomposition of NiHga4 (below 225°C) to
promote homogenization.

» Electrochemical Deposition: Co-deposition of nickel and mercury from a suitable electrolyte
bath containing salts of both metals. The composition of the resulting alloy can be controlled
by adjusting the electrolyte composition and deposition parameters.

Characterization of Physical Properties

A suite of analytical techniques would be required to determine the physical properties of
synthesized Ni-Hg alloys.

Table 2: Experimental Methodologies for Characterizing Ni-Hg Alloys
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Property

Experimental Method

Phase Analysis & Crystal Structure

X-ray Diffraction (XRD): To identify the phases
present in the alloy and determine their crystal

structures and lattice parameters.

Microstructure & Composition

Scanning Electron Microscopy (SEM) with
Energy Dispersive X-ray Spectroscopy (EDS):
To visualize the microstructure of the alloy,
including grain size, phase distribution, and to
determine the elemental composition of different

phases.

Density

Gas Pycnometry: For precise measurement of
the density of solid samples. Archimedes'

Principle: Can also be used for bulk samples.

Thermal Analysis

Differential Scanning Calorimetry (DSC) /
Differential Thermal Analysis (DTA): To
determine melting points, boiling points, and
temperatures of phase transitions (e.g.,

peritectic reactions).

Mechanical Properties

Nanoindentation or Microhardness Testing: To
measure the hardness of the intermetallic
phases, which are likely to be brittle. Tensile
Testing: Would require specialized sample
preparation, likely from consolidated powders, to

determine tensile strength and ductility.

Electrical Properties

Four-Point Probe Method: To measure the
electrical resistivity of the alloy as a function of

temperature.

Thermal Properties

Laser Flash Analysis (LFA): To measure the
thermal diffusivity, from which thermal
conductivity can be calculated if the specific

heat and density are known.
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Visualizations
Logical Relationship of Ni-Hg Alloy Properties

The following diagram illustrates the relationship between the composition of a nickel-mercury
alloy and its resulting physical properties.
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Composition-Structure-Property relationships in Ni-Hg alloys.

Experimental Workflow for Characterization

The diagram below outlines a typical experimental workflow for the synthesis and
characterization of mercury-nickel alloys.
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Experimental workflow for Ni-Hg alloy characterization.
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Conclusion and Future Outlook

The current understanding of the physical properties of mercury-nickel alloys is limited, with a
significant lack of experimental data for key characteristics such as mechanical strength, and
thermal and electrical properties. The computational data available for the NiHg4 intermetallic
provides a valuable foundation, but further experimental investigation is crucial to validate
these findings and to fully characterize the Ni-Hg system. The complex nature of the phase
diagram, suggested by the low solubility and formation of intermetallics, warrants further
detailed investigation. Future research should focus on the experimental determination of the
complete Ni-Hg phase diagram and the systematic measurement of the physical properties of
the identified intermetallic compounds. Such data will be invaluable for any application
considering the use of these alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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